Cas no 876316-89-1 (1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 876316-89-1
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 5730230
• PubChem ID: 121211084
• Update Time: 2025-11-01

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F2198-0922
• AKOS026721184
• 2-methyl-5-thiophen-2-ylpyrazole-3-carbonitrile
• 876316-89-1
• 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• 1H-Pyrazole-5-carbonitrile, 1-methyl-3-(2-thienyl)-

• Inchi： 1S/C9H7N3S/c1-12-7(6-10)5-8(11-12)9-3-2-4-13-9/h2-5H,1H3
• InChI Key： IZMYQIIKQRLKHU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C#N)N(C)N=1

Computed Properties

• Exact Mass: 189.03606841g/mol
• Monoisotopic Mass: 189.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 350.1±32.0 °C(Predicted)
• pka: -1.32±0.10(Predicted)

Additional information on 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile

Comprehensive Overview of 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 876316-89-1)

1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 876316-89-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyrazole core with a thiophene moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting chronic diseases and infectious agents.

The molecular structure of 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile includes a nitrile group, which enhances its reactivity and suitability for further chemical modifications. This characteristic has led to its exploration in medicinal chemistry, where it serves as a building block for kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in developing compounds with potential anticancer and antiviral properties, aligning with current trends in precision medicine and targeted therapy.

In the agrochemical sector, 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile is investigated for its utility in designing crop protection agents. Its thiophene component contributes to its ability to interact with biological targets in pests, offering a pathway for developing eco-friendly pesticides. This aligns with the growing emphasis on sustainable agriculture and reduced environmental impact, topics frequently searched by professionals in the field.

Synthetic routes to 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile often involve multicomponent reactions or catalyzed cross-coupling methodologies, reflecting advancements in green chemistry. Researchers are optimizing these processes to improve yield and reduce waste, addressing the industry's push toward sustainable synthesis. Such innovations are critical for meeting regulatory standards and cost-efficiency demands, frequently discussed in chemical manufacturing forums.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency for industrial applications. Quality control is paramount, especially when the compound is used in pharmaceutical intermediates or material science research. These aspects are often highlighted in peer-reviewed journals and patent literature, making them relevant to academic and commercial audiences alike.

Market trends indicate rising interest in 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile, driven by its adaptability in high-throughput screening and combinatorial chemistry. As AI-driven drug discovery gains traction, compounds like this are increasingly valuable for virtual screening libraries. Searches for "pyrazole derivatives in drug design" or "thiophene-based bioactive molecules" reflect this demand, underscoring the compound's relevance in modern research.

In summary, 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 876316-89-1) represents a promising scaffold in both pharmaceutical and agrochemical innovation. Its structural versatility, coupled with evolving synthetic and analytical technologies, positions it as a key player in addressing global health and sustainability challenges. Future studies will likely explore its broader applications, cementing its role in interdisciplinary science.